2-[(3,3-diphenylpropanoyl)amino]benzamide

• IUPAC Name: 2-(3,3-diphenylpropanoylamino)benzamide
• InChI: InChI=1S/C22H20N2O2/c23-22(26)18-13-7-8-14-20(18)24-21(25)15-19(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,19H,15H2,(H2,23,26)(H,24,25)
• InChI Key: IZIYHTDHUXJTBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)NC2=CC=CC=C2C(=O)N)C3=CC=CC=C3
• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol

Description

2-[(3,3-diphenylpropanoyl)amino]benzamide, also known as DPPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPPB belongs to the class of amide compounds and is characterized by its unique chemical structure, which contains a benzene ring and a diphenylpropanoyl group.

Scientific Research Applications

Synthesis and Structural Analysis

One study focused on the synthesis and characterization of a compound structurally similar to 2-[(3,3-diphenylpropanoyl)amino]benzamide, showcasing the detailed analysis of its crystal structure and various spectral investigations. This research provides insights into the molecular architecture and potential applications in material science and chemistry (Demir et al., 2016).

Polyimide Materials

Research into polyimides derived from compounds structurally related to this compound highlights the synthesis and characterization of novel materials. These materials exhibit unique properties such as solubility in various solvents, thermal stability, and the ability to form transparent, tough, and flexible films, underscoring their potential in high-performance applications (Imai et al., 1984).

Anticonvulsant Activity

Another interesting application is found in the pharmaceutical field, where similar compounds have been explored for their anticonvulsant activity. This research provides a foundation for the development of new therapeutic agents, suggesting that structural analogs of this compound may have significant medicinal properties (Robertson et al., 1987).

Optical and Electronic Properties

The exploration of benzamide-based diphenyl maleimide derivatives reveals strong crystallization-induced emission (CIE) activity. These findings suggest potential applications in optoelectronic devices, highlighting the importance of structural design in developing materials with desirable optical and electronic properties (Zheng et al., 2015).

Polymorphism in Pharmaceutical Compounds

A study on mefenamic acid, a compound with a functional group similar to this compound, investigated the effects of solvents on its polymorphism and crystal shape. Understanding these effects is crucial for pharmaceutical applications, where polymorphic forms can influence drug efficacy and stability (Mudalip et al., 2018).

Safety and Hazards

Benzamide compounds can be harmful if swallowed or absorbed through the skin. They may cause eye and skin irritation and may cause respiratory and digestive tract irritation. The toxicological properties of these materials have not been fully investigated.